Cas no 14058-90-3 (1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one)

• Product Name: 1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one
• CAS No: 14058-90-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD00868746
• CID: 181991
• PubChem ID: 26433
• Update Time: 2025-05-23

1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazol-2-one,1,3-dihydro-1-(4-methoxyphenyl)-5-methyl-
• 3-(4-methoxyphenyl)-4-methyl-1H-imidazol-2-one
• 1-(4-methoxy-phenyl)-5-methyl-1,3-dihydro-imidazol-2-one
• 1-(p-Methoxyphenyl)-5-methyl-2-imidazolon
• GPA-878
• METAZAMIDE
• Metazamide [INN]
• Metazamidum
• UNII-T3Y0F5VOB8
• 1-(p-Methoxyphenyl)-5-methyl-4-imidazolin-2-one
• NS00125044
• EN300-255063
• GPA 878
• AKOS017548002
• Z1450948336
• 1-(4-Methoxyphenyl)-5-methyl-4-imidazolin-2-on
• Metazamid
• A936916
• CHEMBL2104723
• 4-Imidazolin-2-one, 1-(4-methoxyphenyl)-5-methyl-
• 14058-90-3
• DTXSID80161441
• T3Y0F5VOB8
• 1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one
• SCHEMBL193544
• Q27289634

• MDL： MFCD00868746
• Inchi： 1S/C11H12N2O2/c1-8-7-12-11(14)13(8)9-3-5-10(15-2)6-4-9/h3-7H,1-2H3,(H,12,14)
• InChI Key： NHUPEUMBGMETKD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(NC=C1C)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 47.02000
• LogP: 1.48260

Additional information on 1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one

Comprehensive Overview of 1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 14058-90-3)

1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one (CAS No. 14058-90-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features an imidazol-2-one core substituted with a 4-methoxyphenyl group and a methyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure contributes to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The compound’s CAS number 14058-90-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors and kinase modulators, which are hot topics in oncology and neurology. Recent studies highlight its utility in designing selective COX-2 inhibitors, aligning with the growing demand for safer anti-inflammatory agents. Additionally, its methoxy and methyl substituents enhance its pharmacokinetic properties, such as solubility and metabolic stability, addressing key challenges in drug development.

In the agrochemical sector, 1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one is explored for its herbicidal and fungicidal potential. The imidazolone scaffold is known to interfere with plant amino acid biosynthesis, a mechanism leveraged in modern crop protection. With sustainability being a global priority, this compound’s low environmental persistence and efficacy against resistant strains make it a candidate for green chemistry initiatives. Searches for eco-friendly agrochemicals and imidazole derivatives often intersect with this compound’s applications.

From a synthetic perspective, the compound’s preparation involves cyclocondensation reactions, a topic widely discussed in organic chemistry forums. Optimizing its yield and purity is critical, as impurities can affect downstream applications. Analytical techniques like HPLC and NMR are essential for characterizing CAS 14058-90-3, ensuring compliance with regulatory standards. The rise of AI-driven retrosynthesis tools has further streamlined its production, catering to the demand for cost-effective and scalable methods.

Beyond industrial uses, 1-(4-methoxyphenyl)-5-methyl-2,3-dihydro-1H-imidazol-2-one is studied in material science for its photophysical properties. Its aromatic and heterocyclic structure enables applications in organic electronics, such as OLEDs and sensors. This aligns with trends in smart materials and flexible electronics, where researchers seek compounds with tunable emission spectra and charge transport capabilities.

In summary, CAS No. 14058-90-3 represents a multifaceted compound bridging pharmaceuticals, agriculture, and advanced materials. Its structural versatility and functional adaptability continue to inspire innovations across disciplines, answering pressing questions in drug design, sustainable agriculture, and nanotechnology. As interdisciplinary research grows, this compound’s profile will likely expand, solidifying its place in modern science.